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Compound of Interest

Compound Name: m-Anisaldehyde-d3

Cat. No.: B567610

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical standard for m-
Anisaldehyde-d3, a deuterated analog of m-Anisaldehyde. This document is intended for use
by professionals in research, quality control, and drug development who utilize stable isotope-
labeled compounds as internal standards or for metabolic studies.

Core Specifications

The analytical standard of m-Anisaldehyde-d3 is characterized by its high isotopic enrichment
and chemical purity, ensuring reliable and accurate results in sensitive analytical applications.
The key specifications are summarized in the table below.
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Parameter

Specification

Chemical Name

3-(Methoxy-d3)-benzaldehyde

Synonyms m-Anisaldehyde-d3
CAS Number 1219795-07-9
Unlabeled CAS Number 591-31-1
Molecular Formula CsHsDs30:2
Molecular Weight 139.17 g/mol

Isotopic Enrichment

> 99 atom % DJ[1]

Chemical Purity

> 96%[1]

Appearance

Not specified, typically a liquid

Storage

Room temperature[1]

Physicochemical Properties (based on unlabeled m-

Anisaldehyde)

While specific data for the deuterated form is limited, the physicochemical properties of the

unlabeled m-Anisaldehyde provide a useful reference.

Property Value
Boiling Point 143 °C at 50 mmHg
Density 1.117 g/mL at 20 °C

Refractive Index

n20/D 1.553

Experimental Protocols

The following section outlines a general methodology for the quality control and analysis of m-

Anisaldehyde-d3, primarily utilizing Gas Chromatography-Mass Spectrometry (GC-MS). This
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protocol is a representative example and may require optimization based on the specific
instrumentation and analytical goals.

Identity and Purity Assessment by GC-MS

This method is suitable for confirming the identity and determining the chemical purity of m-
Anisaldehyde-d3.

a. Instrumentation and Conditions:

e Gas Chromatograph: Equipped with a flame ionization detector (FID) for purity assessment
and a mass spectrometer (MS) for identity confirmation.

e Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5
or equivalent), 30 m x 0.25 mm ID, 0.25 pm film thickness.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
* Injector Temperature: 250 °C.
e Oven Temperature Program:
o Initial temperature: 70 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 250 °C.
o Hold: 5 minutes at 250 °C.
o Detector Temperature (FID): 280 °C.
e Mass Spectrometer (MS) Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o

Mass Range: m/z 40-200.

[¢]

Source Temperature: 230 °C.

[¢]

Quadrupole Temperature: 150 °C.
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b. Sample Preparation:

e Prepare a 1 mg/mL solution of the m-Anisaldehyde-d3 standard in a suitable solvent such
as acetone or ethyl acetate.

c. Data Analysis:
o Purity: Determined by the area percent of the principal peak in the FID chromatogram.

« |dentity: Confirmed by comparing the obtained mass spectrum with a reference spectrum,
looking for the molecular ion (M+) at m/z 139 and characteristic fragmentation patterns.

Isotopic Enrichment Analysis by GC-MS

This method is used to determine the percentage of deuterium incorporation in the m-
Anisaldehyde-d3 standard.

a. Instrumentation and Conditions:

o Utilize the same GC-MS system and conditions as described in the identity and purity
assessment.

b. Sample Preparation:

e Prepare a dilute solution (e.g., 10-50 pg/mL) of the m-Anisaldehyde-d3 standard in a
suitable solvent.

c. Data Analysis:
e Acquire the mass spectrum of the m-Anisaldehyde-d3 peak.

o Determine the relative intensities of the molecular ion peaks for the deuterated (m/z 139) and
non-deuterated (m/z 136) species.

o Calculate the isotopic enrichment using the following formula:

o Isotopic Enrichment (%) = [Intensity(m/z 139) / (Intensity(m/z 139) + Intensity(m/z 136))] x
100
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Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the quality control analysis of an m-
Anisaldehyde-d3 analytical standard.

’ Purity Assessment
———————————®| GC-FID Analysis [—P>| ur )(/Area %)
Sample Preparation Final Speification
Preparg 1 mg/mL solution »|  GC-MS Analysis > Identity Confirmation Certificate of Analysis
in Acetone (Mass Spectrum)

Isotopic Enrichment
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Click to download full resolution via product page

QC Workflow for m-Anisaldehyde-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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